Cas no 2137550-50-4 (N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide)

• Product Name: N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide
• CAS No: 2137550-50-4
• MF: C₁₀H₁₉FN₂O
• MW: 202.269066095352
• CID: 6073334
• PubChem ID: 165469028
• Update Time: 2025-06-10

N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-763489
• N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide
• 2137550-50-4

• Inchi： 1S/C10H19FN2O/c1-10(2,3)9(14)13-8-4-5-12-6-7(8)11/h7-8,12H,4-6H2,1-3H3,(H,13,14)
• InChI Key： NVIDKQKRPSILSE-UHFFFAOYSA-N
• SMILES： FC1CNCCC1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 202.14814140g/mol
• Monoisotopic Mass: 202.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide

Recent Advances in the Study of N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide (CAS: 2137550-50-4)

The compound N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide (CAS: 2137550-50-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluoropiperidine scaffold and dimethylpropanamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step process involving fluorination of the piperidine ring followed by amidation with 2,2-dimethylpropanoic acid. This advancement addresses previous challenges related to low yields and purification difficulties, making the compound more accessible for further research and development.

Pharmacological investigations have revealed that N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro studies demonstrated its high affinity for certain G-protein coupled receptors (GPCRs) in the central nervous system, suggesting potential applications in neurological disorders. Particularly noteworthy is its selective binding profile, which may reduce off-target effects compared to existing therapeutics. These findings were corroborated by molecular docking simulations that highlighted the importance of the fluorine atom in enhancing receptor-ligand interactions.

Recent preclinical studies have explored the compound's pharmacokinetic properties and therapeutic potential. Animal models of neurodegenerative diseases showed that N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide can cross the blood-brain barrier effectively and demonstrate neuroprotective effects at relatively low doses. The compound's metabolic stability and favorable safety profile in these studies position it as a promising candidate for further clinical development. Researchers have particularly emphasized its potential in addressing unmet medical needs in conditions such as Parkinson's disease and certain forms of dementia.

Ongoing research is investigating the structure-activity relationship (SAR) of N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide derivatives. By systematically modifying various functional groups, scientists aim to optimize both potency and selectivity. Preliminary results indicate that subtle changes to the dimethylpropanamide moiety can significantly influence the compound's pharmacological profile, opening new avenues for targeted drug design. These efforts are supported by advanced computational chemistry techniques that enable rapid screening of potential analogs.

The compound's potential extends beyond neurological applications. Recent findings suggest that N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide may also have utility in oncology. In vitro studies with cancer cell lines have demonstrated its ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. While these results are preliminary, they highlight the versatility of this chemical scaffold and justify further investigation into its anticancer properties.

In conclusion, N-(3-fluoropiperidin-4-yl)-2,2-dimethylpropanamide (CAS: 2137550-50-4) represents a promising lead compound with diverse therapeutic potential. The recent advancements in its synthesis, coupled with growing understanding of its pharmacological properties, position it as a valuable candidate for drug development. Future research directions include comprehensive toxicology studies, formulation optimization, and exploration of additional therapeutic indications. The continued investigation of this compound and its derivatives may yield novel treatments for challenging medical conditions across multiple therapeutic areas.